Cas no 163271-80-5 (3-(Triisopropylsilyl)propiolaldehyde)

• Product Name: 3-(Triisopropylsilyl)propiolaldehyde
• CAS No: 163271-80-5
• MF: C₁₂H₂₂OSi
• MW: 210.387984752655
• MDL: MFCD22376621
• CID: 1023994
• PubChem ID: 11095897
• Update Time: 2025-05-26

3-(Triisopropylsilyl)propiolaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Triisopropylsilyl)propiolaldehyde
• 3-[tris(1-methylethyl)silyl]-2-Propynal
• 3-tri(propan-2-yl)silylprop-2-ynal
• AKOS016004227
• C12H22OSi
• CS-0198972
• BS-52995
• E77983
• 163271-80-5
• SCHEMBL7144993
• 2-Propynal, 3-[tris(1-methylethyl)silyl]-
• 3-(tris-isopropylsilyl)-2-propynal
• 3-[tris(propan-2-yl)silyl]prop-2-ynal
• DTXSID00455056
• 3-(TRIISOPROPYLSILYL)PROP-2-YNAL
• DA-17965
• triisopropylsilylpropynal
• EN300-7418296

• MDL： MFCD22376621
• Inchi： 1S/C12H22OSi/c1-10(2)14(11(3)4,12(5)6)9-7-8-13/h8,10-12H,1-6H3
• InChI Key： NXSXGYIMJNXQGE-UHFFFAOYSA-N
• SMILES： [Si](C#CC=O)(C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 210.14400
• Monoisotopic Mass: 210.143991855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.40670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes

Additional information on 3-(Triisopropylsilyl)propiolaldehyde

Introduction to 3-(Triisopropylsilyl)propiolaldehyde (CAS No. 163271-80-5)

3-(Triisopropylsilyl)propiolaldehyde, also known by its CAS number 163271-80-5, is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the synthesis of complex molecules and pharmaceuticals. This compound is characterized by its aldehyde functional group and the triisopropylsilyl (TIPS) protecting group, which provides stability and reactivity control in synthetic processes.

The structure of 3-(Triisopropylsilyl)propiolaldehyde consists of a propiolaldehyde backbone with a TIPS group attached to the terminal carbon. The TIPS group is a bulky, electron-donating substituent that effectively shields the aldehyde functionality from unwanted reactions, making it an ideal intermediate for multi-step synthetic sequences. This protective effect is crucial in the synthesis of delicate intermediates and final products, where maintaining the integrity of specific functional groups is essential.

In the context of pharmaceutical research, 3-(Triisopropylsilyl)propiolaldehyde has been utilized as a key building block in the development of novel drugs and drug candidates. Its ability to undergo selective transformations under mild conditions makes it a valuable reagent in the synthesis of bioactive molecules. For instance, recent studies have demonstrated its utility in the preparation of intermediates for antiviral agents, anticancer drugs, and other therapeutic compounds.

One notable application of 3-(Triisopropylsilyl)propiolaldehyde is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. The TIPS group can be strategically placed to control the release of active molecules, enhancing their pharmacokinetic properties and reducing side effects. This approach has been successfully applied in the development of prodrugs for targeted drug delivery systems, improving their efficacy and safety profiles.

The synthetic versatility of 3-(Triisopropylsilyl)propiolaldehyde extends beyond pharmaceutical applications. In materials science, it has been used as a precursor for the synthesis of functional polymers and nanomaterials. The TIPS group can be selectively removed or modified to introduce new functionalities, enabling the creation of materials with tailored properties for various applications, such as sensors, catalysts, and coatings.

In addition to its practical applications, 3-(Triisopropylsilyl)propiolaldehyde has been extensively studied from a fundamental chemistry perspective. Researchers have explored its reactivity with different nucleophiles, electrophiles, and transition metals to develop new synthetic methodologies. These studies have led to the discovery of novel catalytic cycles and reaction pathways that expand the toolkit available to synthetic chemists.

The stability and reactivity control provided by the TIPS group make 3-(Triisopropylsilyl)propiolaldehyde an attractive choice for use in combinatorial chemistry. Combinatorial approaches involve the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired properties. The ability to efficiently protect and deprotect specific functional groups using TIPS allows for greater flexibility in designing combinatorial libraries, accelerating the drug discovery process.

Safety considerations are paramount when working with organic compounds like 3-(Triisopropylsilyl)propiolaldehyde. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE), working under a fume hood when necessary, and storing the compound in a cool, dry place away from incompatible substances.

In conclusion, 3-(Triisopropylsilyl)propiolaldehyde (CAS No. 163271-80-5) is a valuable compound with a wide range of applications in synthetic chemistry, pharmaceutical research, materials science, and combinatorial chemistry. Its unique combination of stability and reactivity makes it an indispensable tool for chemists working on complex molecular syntheses and innovative drug development projects. As research continues to advance in these fields, the importance of compounds like 3-(Triisopropylsilyl)propiolaldehyde is likely to grow further.